4-(allyloxy)-N-(2-fluorophenyl)benzamide

• IUPAC Name: N-(2-fluorophenyl)-4-prop-2-enoxybenzamide
• InChI: InChI=1S/C16H14FNO2/c1-2-11-20-13-9-7-12(8-10-13)16(19)18-15-6-4-3-5-14(15)17/h2-10H,1,11H2,(H,18,19)
• InChI Key: QKBCNAJDXAUKBH-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C16H14FNO2
• Molecular Weight: 271.29 g/mol

Description

This compound has been identified as a lead molecule in studies targeting neuronal nicotinic acetylcholine receptors (nAChRs), where it acts as a negative allosteric modulator (NAM). It exhibits inhibitory activity against human α4β2 nAChRs with an IC50 of 6.0 µM and demonstrates ~5-fold selectivity over the α3β4 subtype . Its structure-activity relationship (SAR) has been explored through the synthesis and evaluation of 27 analogs, highlighting the importance of substituent positioning on both the benzamide and aryl moieties for receptor affinity and subtype selectivity .

Comparison with Similar Compounds

Core Benzamide Derivatives

Compound Name	Substituents (Benzamide Core)	Amide Substituent	Key Structural Differences	Biological Activity
4-(Allyloxy)-N-(2-fluorophenyl)benzamide	4-allyloxy	2-fluorophenyl	Reference compound	IC50 = 6.0 µM (hα4β2 nAChR)
N-[4-(Allyloxy)phenyl]-4-chlorobenzamide	4-allyloxy	4-chlorophenyl	Chlorine substitution at 4-position	Not reported for nAChRs; structural analog
4-Chloro-N-(2-fluorophenyl)-2-hydroxybenzamide	4-chloro, 2-hydroxy	2-fluorophenyl	Hydroxy group at 2-position	Antimicrobial activity against Desulfovibrio piger
5-Chloro-2-hydroxy-N-(4-nitrophenyl)benzamide	5-chloro, 2-hydroxy	4-nitrophenyl	Nitro group on aryl ring	Cytotoxic activity (IC50 ~30 µM)

Substituted Aryl Analogs

Compound Name	Aryl Group	Key Functional Groups	Activity Profile
4-(Allyloxy)-N-(6-methylpyridin-2-yl)benzamide (Compound 1)	6-methylpyridin-2-yl	Pyridine ring with methyl	IC50 = 6.0 µM (hα4β2 nAChR)
4-Bromo-N-(2-nitrophenyl)benzamide	2-nitrophenyl	Bromine at 4-position	Crystallographic comparison only
N-(2,4-Difluorophenyl)-2-fluorobenzamide	2,4-difluorophenyl	Fluorine at 2- and 4-positions	Structural studies; no activity reported

Functional Comparisons

Receptor Modulation vs. Antioxidant Activity

• N-{[(4-Hydroxyphenyl)amino]carbonothioyl}benzamide (A8): Exhibits 86.6% inhibition in antioxidant assays .
• 3,4,5-Trihydroxy-N-[2-(4-hydroxyphenyl)ethyl]benzamide (THHEB) : Strong DPPH radical scavenging (IC₅₀ = 22.8 µM) .

Antimicrobial Activity

• 4-(Allyloxy)-N-(2-fluorophenyl)benzamide: No antimicrobial activity reported.
• 5-Chloro-2-hydroxy-N-(4-nitrophenyl)benzamide : Inhibits Desulfovibrio piger growth at 30 µmol/L .

Key SAR Findings

Allyloxy Group : Critical for nAChR inhibition. Replacement with methoxy or hydroxy groups reduces activity .

Fluorophenyl Position : The 2-fluorophenyl group enhances selectivity for α4β2 over α3β4 nAChRs compared to 4-fluorophenyl analogs .